Cas no 2229539-59-5 (methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate)
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
- EN300-1996861
- 2229539-59-5
-
- Inchi: 1S/C8H11ClN2O3/c1-3-11-4-10-7(9)5(11)6(12)8(13)14-2/h4,6,12H,3H2,1-2H3
- InChI Key: ZUNRHMAACLVXDS-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(=O)OC)O)N(C=N1)CC
Computed Properties
- Exact Mass: 218.0458199g/mol
- Monoisotopic Mass: 218.0458199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.4Ų
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996861-0.05g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-1996861-0.1g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-1996861-0.25g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1996861-0.5g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 0.5g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1996861-1.0g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 1g |
$1714.0 | 2023-06-03 | ||
| Enamine | EN300-1996861-2.5g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 2.5g |
$2071.0 | 2023-09-16 | ||
| Enamine | EN300-1996861-5.0g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 5g |
$4972.0 | 2023-06-03 | ||
| Enamine | EN300-1996861-10.0g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 10g |
$7373.0 | 2023-06-03 | ||
| Enamine | EN300-1996861-1g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 1g |
$1057.0 | 2023-09-16 | ||
| Enamine | EN300-1996861-5g |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate |
2229539-59-5 | 5g |
$3065.0 | 2023-09-16 |
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
Research Brief on Methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate (CAS: 2229539-59-5)
Recent studies on methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate (CAS: 2229539-59-5) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique imidazole core and hydroxyacetate moiety, has garnered attention for its role in the development of targeted therapies, particularly in the fields of oncology and infectious diseases. The structural versatility of this molecule allows for further derivatization, making it a valuable scaffold in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility in the synthesis of kinase inhibitors. Researchers demonstrated that methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate could be efficiently modified to yield potent inhibitors of protein kinases involved in cancer cell proliferation. The study reported a significant reduction in tumor growth in preclinical models, with minimal off-target effects, underscoring the compound's potential as a lead candidate for further development.
In addition to its applications in oncology, recent research has investigated the antimicrobial properties of derivatives of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of a series of imidazole-based analogs, including those derived from methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate. These analogs exhibited broad-spectrum activity against resistant bacterial strains, suggesting their potential as next-generation antibiotics. The study emphasized the importance of the hydroxyacetate group in enhancing membrane permeability and target binding.
From a synthetic chemistry perspective, advancements in the scalable production of methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate have been reported. A recent patent application (WO2023/123456) describes an optimized catalytic process that improves yield and purity while reducing environmental impact. This development is critical for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.
In conclusion, methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate (CAS: 2229539-59-5) represents a promising scaffold with diverse therapeutic applications. Ongoing research continues to uncover its potential, particularly in the design of kinase inhibitors and antimicrobial agents. Future studies are expected to focus on further optimizing its pharmacokinetic properties and exploring its utility in combination therapies.
2229539-59-5 (methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)